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Compound of Interest

Compound Name:
1-(5-Bromopyridin-2-yl)piperidin-4-

ol

Cat. No.: B114847 Get Quote

An In-depth Technical Guide on the Molecular Weight of 1-(5-Bromopyridin-2-yl)piperidin-4-
ol

This technical guide provides a detailed analysis of the molecular weight of the chemical

compound 1-(5-Bromopyridin-2-yl)piperidin-4-ol, intended for researchers, scientists, and

professionals in the field of drug development.

Molecular Structure and Formula
The chemical structure of 1-(5-Bromopyridin-2-yl)piperidin-4-ol consists of a pyridine ring

substituted with a bromine atom at the 5-position and a piperidin-4-ol group at the 2-position.

The molecular formula for this compound is determined to be C₁₀H₁₃BrN₂O.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The

calculation for 1-(5-Bromopyridin-2-yl)piperidin-4-ol is based on its molecular formula and

the standard atomic weights of its constituent elements.

The standard atomic weights used for this calculation are:

Carbon (C): 12.011 g/mol

Hydrogen (H): 1.008 g/mol
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Bromine (Br): 79.904 g/mol [1][2][3][4]

Nitrogen (N): 14.007 g/mol [5][6][7][8][9]

Oxygen (O): 15.999 g/mol [10][11][12][13]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Br atoms × Atomic weight of Br) + (Number of N atoms × Atomic weight of N) +

(Number of O atoms × Atomic weight of O)

(10 × 12.011) + (13 × 1.008) + (1 × 79.904) + (2 × 14.007) + (1 × 15.999) = 120.11 + 13.104 +

79.904 + 28.014 + 15.999 = 257.131 g/mol

This calculated molecular weight is consistent with published data for this compound, which

lists the molecular weight as 257.131012.[14]

Data Presentation
The following table summarizes the contribution of each element to the total molecular weight

of 1-(5-Bromopyridin-2-yl)piperidin-4-ol.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight
Contribution (
g/mol )

Carbon C 10
12.011[15][16]

[17][18][19]
120.110

Hydrogen H 13
1.008[20][21][22]

[23][24]
13.104

Bromine Br 1
79.904[1][2][3][4]

[25]
79.904

Nitrogen N 2
14.007[5][6][7][8]

[9]
28.014

Oxygen O 1
15.999[10][11]

[12][13][26]
15.999

Total 257.131

Experimental Protocols
The determination of the molecular weight of a compound like 1-(5-Bromopyridin-2-
yl)piperidin-4-ol is typically confirmed experimentally using mass spectrometry.

Protocol for Mass Spectrometry Analysis:

Sample Preparation: A small, accurately weighed sample of 1-(5-Bromopyridin-2-
yl)piperidin-4-ol is dissolved in a suitable volatile solvent, such as methanol or acetonitrile,

to a concentration of approximately 1 mg/mL.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap mass analyzer, is used. The instrument is calibrated using a known standard to

ensure mass accuracy.

Ionization: The sample solution is introduced into the mass spectrometer, and the molecules

are ionized. Electrospray ionization (ESI) is a common and suitable technique for this type of
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molecule. In ESI, a high voltage is applied to the liquid to create an aerosol, and the solvent

evaporates to produce charged molecular ions.

Mass Analysis: The ionized molecules are then separated based on their mass-to-charge

ratio (m/z) in the mass analyzer.

Data Acquisition and Analysis: The detector records the abundance of ions at each m/z

value, generating a mass spectrum. The peak corresponding to the protonated molecule

[M+H]⁺ is identified. For 1-(5-Bromopyridin-2-yl)piperidin-4-ol, this would be expected at

an m/z of approximately 258.139. The high-resolution instrument provides a highly accurate

mass measurement, which can be used to confirm the elemental composition.

Visualization
The following diagram illustrates the logical workflow for determining the molecular weight of 1-
(5-Bromopyridin-2-yl)piperidin-4-ol.

Identify Chemical Structure
1-(5-Bromopyridin-2-yl)piperidin-4-ol

Determine Molecular Formula
C10H13BrN2O

Calculate Molecular Weight
Sum of (Atom Count * Atomic Weight)

Obtain Atomic Weights
(C, H, Br, N, O)

Final Molecular Weight
257.131 g/mol
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Confirms

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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